Cas no 2680520-83-4 (rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate)

• Product Name: rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS No: 2680520-83-4
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 6431201
• PubChem ID: 165909217
• Update Time: 2025-05-21

rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680520-83-4
• EN300-28284592
• rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate

• Inchi： 1S/C16H21NO3/c1-16(2)13-12(14(16)18)8-9-17(13)15(19)20-10-11-6-4-3-5-7-11/h3-7,12-14,18H,8-10H2,1-2H3/t12-,13+,14?/m1/s1
• InChI Key： CPZYQVJMRJZYRZ-AMIUJLCOSA-N
• SMILES： OC1C(C)(C)[C@@H]2[C@H]1CCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate

Rac-Benzyl (1R,5S)-6-Hydroxy-7,7-Dimethyl-2-Azabicyclo[3.2.0]Heptane-2-Carboxylate: A Comprehensive Overview

The compound with CAS No 2680520-83-4, commonly referred to as rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amino alcohols, which are known for their ability to modulate various biological processes. Recent studies have highlighted its role in influencing neurotransmitter systems, particularly dopamine and serotonin pathways, making it a promising candidate for the development of novel treatments for neurological disorders.

Rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate is characterized by its complex bicyclic structure, which includes a benzyl group attached to a bicyclo[3.2.0]heptane ring system. The stereochemistry at the (1R,5S) configuration plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding interactions of this compound with target proteins. These studies have revealed that the molecule exhibits high affinity for certain G-protein coupled receptors (GPCRs), which are critical in regulating central nervous system functions.

One of the most intriguing aspects of rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate is its ability to act as a dual ligand for both dopamine and serotonin receptors. This dual affinity suggests that it could be used to treat conditions where both neurotransmitter systems are dysregulated, such as depression and anxiety disorders. Preclinical studies have demonstrated that administration of this compound leads to significant improvements in behavioral assays measuring anxiety-like behaviors in animal models. Furthermore, recent findings indicate that it may also possess neuroprotective properties, potentially offering benefits in neurodegenerative diseases such as Alzheimer's disease.

The synthesis of rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate involves a multi-step process that combines principles from stereochemistry and organocatalysis. Researchers have optimized the reaction conditions to achieve high enantiomeric excess (ee), ensuring the production of a pure stereoisomer with desired pharmacological properties. The use of environmentally friendly catalysts and solvents has also been explored to align with green chemistry principles.

In terms of pharmacokinetics, rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate demonstrates favorable absorption profiles in preclinical models, with rapid onset and prolonged duration of action. This makes it an attractive candidate for oral drug delivery systems. However, further studies are required to evaluate its bioavailability in humans and potential for drug-drug interactions.

Recent advancements in medicinal chemistry have enabled researchers to modify the structure of rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-2-carboxylate to enhance its selectivity for specific receptor subtypes while minimizing off-target effects. For instance, substituent modifications at the benzyl group have been shown to modulate receptor binding affinities without compromising the compound's overall stability.

Despite its promising potential, there are several challenges that need to be addressed before rac-benzyl (1R,5S)-6-hydroxy-7,7-dimethyl-2-Azabicyclo[3.2.O]Heptane-CarboxyLATE can be translated into clinical use. These include optimizing its manufacturing process for large-scale production and conducting comprehensive safety assessments to evaluate potential toxicity profiles.

In conclusion,rac-benzyl (1R,S)-6-HYDROXY-, CAS No 4 is a versatile compound with significant potential in drug discovery and development efforts targeting neurological disorders